7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate

• Molecular Formula: C18H21N3O4S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 7-O-ethyl 2-O-methyl 8,9-dimethyl-4-(4-methylphenyl)-1,6-dithia-3,4,9-triazaspiro[4.4]nona-2,7-diene-2,7-dicarboxylate
• InChI: InChI=1S/C18H21N3O4S2/c1-6-25-16(22)14-12(3)20(4)18(26-14)21(13-9-7-11(2)8-10-13)19-15(27-18)17(23)24-5/h7-10H,6H2,1-5H3
• InChI Key: JDLSBTVMQFSZME-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2(S1)N(N=C(S2)C(=O)OC)C3=CC=C(C=C3)C)C)C

Description

7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is a chemical compound that has gained attention in the scientific community for its potential applications in drug development. The compound has a unique structure that makes it a promising candidate for the development of new drugs that can target specific biological processes.

Mechanism of Action

The mechanism of action of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is not fully understood. However, it is believed that the compound works by inhibiting specific biological processes that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and bacteria, as well as reduce inflammation in the body. Additionally, the compound has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate for lab experiments is its unique structure, which makes it a promising candidate for the development of new drugs. However, the compound is difficult to synthesize, which can make it challenging to work with in the lab. Additionally, more research is needed to fully understand the mechanism of action of the compound.

Future Directions

There are several future directions for research on 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate. One area of research is the development of new drugs that can target specific biological processes using the compound's unique structure. Additionally, more research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of cancer, bacterial infections, and neurological disorders. Finally, more research is needed to optimize the synthesis of the compound, making it easier to work with in the lab.

Synthesis Methods

The synthesis of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is a complex process that involves several steps. The most common method for synthesizing this compound involves the reaction of 4-methylphenyl isothiocyanate with 2,6-dimethyl-3,5-diethoxycarbonyl-1,4-dihydropyridine in the presence of a catalyst. The resulting compound is then treated with sulfur and sodium ethoxide to form the final product.

Scientific Research Applications

The unique structure of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate makes it a promising candidate for the development of new drugs that can target specific biological processes. The compound has been shown to have potential applications in the treatment of cancer, bacterial infections, and neurological disorders.